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Compound of Interest

Compound Name: Cerium(lV) ammonium nitrate

Cat. No.: B239454

Essential Safety and Handling Guide for Cerium(1V)
Ammonium Nitrate

This guide provides immediate, essential safety protocols and logistical information for handling
Cerium(lV) ammonium nitrate (CAN) in a laboratory setting. Adherence to these procedures
is critical for ensuring the safety of researchers, scientists, and drug development
professionals.

Cerium(lV) ammonium nitrate is a strong oxidizing agent widely used in organic synthesis. Its
hazardous nature necessitates strict safety precautions to prevent injury and property damage.
This document outlines the necessary personal protective equipment (PPE), handling
procedures, emergency response, and disposal plans.

Hazard Identification and Classification

Cerium(IV) ammonium nitrate is classified with multiple hazards. Understanding these is the
first step toward safe handling.
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Hazard Class

Hazard Statement

GHS Pictogram

Oxidizing Solid

H272: May intensify fire;
oxidizer.[1][2]

Flame over circle

Acute Toxicity (Oral)

H302: Harmful if swallowed.[1]
[3]

Exclamation mark

Skin Corrosion/Irritation

H314: Causes severe skin
burns and eye damage.[4][5]
H315: Causes skin irritation.[1]

Corrosion, Exclamation mark

Serious Eye Damage

H319: Causes serious eye
irritation.[1] H314: Causes
severe skin burns and eye
damage.[4][5]

Corrosion, Exclamation mark

Respiratory Irritation

H335: May cause respiratory
irritation.[1][2]

Exclamation mark

Skin Sensitization

H317: May cause an allergic

skin reaction.[4][5]

Exclamation mark

Corrosive to Metals

H290: May be corrosive to

metals.[6]

Corrosion

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Cerium(IV) ammonium nitrate to minimize

exposure risk.
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Body Part Required PPE Standard/Specification

) Goggles should meet EN 166
Chemical safety goggles and a
Eyes/Face or OSHA 29 CFR 1910.133

face shield.[1][7] standards.[8][9]

Nitrile or rubber gloves.[1] A
Gloves should be tested to EN

Skin lab coat or chemical-resistant ]
374 or equivalent.[6][7]

apron.[1]

A NIOSH/MSHA or European

Standard EN 149 approved Use in conjunction with local
Respiratory respirator is required if dust is exhaust ventilation or a
generated or ventilation is chemical fume hood.[1][10]

inadequate.[1][8][10]

F
a

acility Requirements: Always ensure that eyewash stations and safety showers are readily
ccessible and in close proximity to the workstation.[1][10]

Operational Plan: Handling and Storage Protocol

1.

Engineering Controls:

Always handle Cerium(lV) ammonium nitrate inside a properly operating chemical fume
hood to ensure adequate ventilation.[1][10][11]

Avoid any actions that could generate dust, such as crushing or grinding the material outside
of a controlled environment.[1][12]

. Procedural Steps for Handling:

Before handling, wash hands thoroughly. Do not eat, drink, or smoke in the handling area.[1]

[7]
Don the required PPE as specified in the table above.

Carefully weigh or measure the required amount, keeping the container opening away from

your face.
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e When preparing solutions, slowly add the Cerium(lV) ammonium nitrate to the solvent to
avoid splashing.

 After handling, wash hands and forearms thoroughly.
3. Storage:
e Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][10]

o Crucially, store away from combustible materials, clothing, strong reducing agents, organic
materials, acids, and powdered metals.[1][10][12] Cerium(IV) ammonium nitrate is a strong
oxidizer, and its contact with these materials may cause a fire.[1][12]

Emergency and Disposal Plan
Spill Response Protocol

In the event of a spill, follow these steps immediately and methodically.
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Spill Detected

Evacuate Immediate Area
Alert Personnel

:

Increase Ventilation
(If Safe to Do So)

:

Eliminate Ignition Sources

Don Appropriate PPE:
- Respirator
- Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat/Apron

Contain Spill with Inert Material
(e.g., Sand, Dry Earth)
DO NOT use combustible materials
(e.g., Sawdust)

Carefully Sweep Up Spilled Material
Avoid Creating Dust

Place in a Labeled, Closed
Container for Hazardous Waste

Decontaminate Spill Area
with Water

Dispose of Waste Container
According to Regulations

Spill Secured

Click to download full resolution via product page

Caption: Workflow for responding to a Cerium(lV) ammonium nitrate spill.
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First Aid Measures

Immediate first aid is crucial in case of exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to rinse
Eye Contact i i )

under the eyelids.[1][12] Seek immediate

medical attention.[1][12]

Immediately remove all contaminated clothing.

) [7] Wash the affected area with plenty of soap
Skin Contact ) ) )
and water.[1] Seek medical assistance if

irritation develops or persists.[1]

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1] If
Inhalation respiratory symptoms (coughing, wheezing,

difficulty breathing) occur, seek immediate

medical attention.[1]

Do NOT induce vomiting.[8][12] If the person is
) conscious, rinse their mouth with water and
Ingestion .
have them drink 2-4 cupfuls of water.[8][12]

Seek immediate medical attention.[1][12]

Disposal Plan

All waste containing Cerium(lV) ammonium nitrate, including spilled material and

contaminated items (e.g., gloves, paper towels), must be treated as hazardous waste.[4]
» Collect waste in a suitable, closed, and clearly labeled container.[1]
» Do not dispose of this material down the drain or in regular trash.[4]

» Arrange for disposal through a licensed waste management company, following all local,
regional, and national environmental regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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